3-Methoxy-4-(4-methoxy-benzyloxy)-benzonitrile

• Molecular Formula: C16H15NO3
• Molecular Weight: 269.29 g/mol
• IUPAC Name: 3-methoxy-4-[(4-methoxyphenyl)methoxy]benzonitrile
• InChI: InChI=1S/C16H15NO3/c1-18-14-6-3-12(4-7-14)11-20-15-8-5-13(10-17)9-16(15)19-2/h3-9H,11H2,1-2H3
• InChI Key: GBEMUDJYTCQXSE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)COC2=C(C=C(C=C2)C#N)OC

Description

3-Methoxy-4-(4-methoxy-benzyloxy)-benzonitrile is a useful research compound. Its molecular formula is C16H15NO3 and its molecular weight is 269.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

3.73 g 4-Hydroxy-3-methoxybenzonitrile was dissolved in dimethylformamide and 3.8 g potassium carbonate was added before the mixture was stirred for 15 min. 5 g para-Methoxybenzylbromide was added and stirring was continued for 1 h. The mixture was diluted with dichloromethane and water. The phases were separated and the water phase extracted again with dichloromethane. The combined organic phases were dried over magnesium sulfate and concentrated.

Synthesis routes and methods II

Procedure details

To a stirred solution of 4-hydroxy-3-methoxybenzonitrile (2.43 g, 16.29 mmol) in acetonitrile (75 mL) was added cesium carbonate (6.68 g, 20.50 mmol) and p-methoxybenzyl chloride (2.81 g, 17.92 mmol). The reaction mixture was heated to reflux and stirred. After 1 h, the mixture was allowed to cool to room temperature and was filtered. The filtrate was concentrated to provide 4.56 g (>100%) 3-methoxy-4-((4-methoxybenzyl)oxy)benzonitrile as an off-white solid. The crude material was used without purification in the next reaction.